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Abstract

Desnitrotolcapone, with the IUPAC name (3,4-dihydroxyphenyl)-(4-methylphenyl)methanone,
is a key metabolite and related compound of Tolcapone, a potent catechol-O-methyltransferase
(COMT) inhibitor used in the management of Parkinson's disease.[1][2] Understanding the
chemical and structural properties of Desnitrotolcapone is crucial for metabolism studies,
impurity profiling, and the development of analytical methods in the pharmaceutical industry.
This guide provides an in-depth analysis of its chemical identity, structural features,
physicochemical properties, and relevant methodologies for its synthesis and characterization.

Chemical Identity and Structure

Desnitrotolcapone is structurally differentiated from its parent compound, Tolcapone, by the
absence of a nitro group at the 5-position of the 3,4-dihydroxyphenyl ring.[1] This structural
modification significantly impacts its electronic and, consequently, its chemical properties.
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Chemical Structure

The core structure of Desnitrotolcapone is a benzophenone, featuring a 3,4-dihydroxyphenyl

group (a catechol moiety) and a 4-methylphenyl (p-tolyl) group linked by a carbonyl bridge.[3]

Caption: 2D Chemical Structure of Desnitrotolcapone.

Molecular Identifiers

Identifier Value

Source

(3,4-dihydroxyphenyl)-(4-

UPAC Name methylphenyl)methanone 3]
CAS Number 1391053-03-4 [31[4]
Molecular Formula C14H1203 [3]
Molecular Weight 228.24 g/mol [3]
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Physicochemical Properties

The physicochemical properties of Desnitrotolcapone are fundamental to its behavior in

biological systems and analytical settings.
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Property Value Notes

Exact Mass 228.078644241 Da Computed by PubChem.[3]

A measure of the surface sum

over all polar atoms, an

Polar Surface Area 57.5 A2 _ _

important predictor of drug

transport properties.[3]

The two hydroxyl groups on
Hydrogen Bond Donors 2 ]

the catechol ring.

The two hydroxyl oxygens and
Hydrogen Bond Acceptors 3

the carbonyl oxygen.

The bonds flanking the
Rotatable Bonds 2 carbonyl group, allowing for

conformational flexibility.

Spectroscopic Characterization

Spectroscopic analysis is essential for the unambiguous identification and structural elucidation
of Desnitrotolcapone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e IH NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on both the catechol and p-tolyl rings, as well as a singlet for the methyl group. The
protons on the catechol ring will exhibit splitting patterns influenced by their neighboring
protons. The chemical shifts of the hydroxyl protons can vary depending on the solvent and
concentration.

e 13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon,
the aromatic carbons, and the methyl carbon. The chemical shifts of the carbons in the
catechol ring will be influenced by the electron-donating hydroxyl groups.

Infrared (IR) Spectroscopy

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/23509269
https://pubchem.ncbi.nlm.nih.gov/compound/23509269
https://www.benchchem.com/product/b129840/docs?utm_src=pdf-body#desnitrotolcapone-a-comprehensive-technical-guide-on-its-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The IR spectrum of Desnitrotolcapone would be characterized by the following key absorption
bands:

O-H stretching: A broad band in the region of 3200-3600 cm~%, characteristic of the hydroxyl
groups.

C-H stretching (aromatic): Peaks typically appearing just above 3000 cm™1.

C=0 stretching (carbonyl): A strong, sharp peak around 1640-1680 cm™1, indicative of the
benzophenone structure.

C=C stretching (aromatic): Multiple peaks in the 1400-1600 cm~1 region.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation
pattern of Desnitrotolcapone.

e Molecular lon Peak: The mass spectrum should show a molecular ion peak (M+) at an m/z
corresponding to the molecular weight of the compound (approximately 228.24).

o Fragmentation Pattern: Key fragmentation pathways would likely involve cleavage at the
carbonyl group, leading to characteristic fragment ions corresponding to the p-tolyl and
dihydroxybenzoyl moieties.

Synthesis and Purification

Desnitrotolcapone can be synthesized from Tolcapone through the reduction of the nitro
group. A common laboratory-scale procedure involves catalytic hydrogenation.

Synthetic Pathway from Tolcapone
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Reduction of Nitro Group

Tolcapone H2, Pd/C Desnitrotolcapone
(C14H11NO5) Ethanol (C14H1203)

Click to download full resolution via product page

Caption: Synthetic pathway for Desnitrotolcapone from Tolcapone.

Experimental Protocol: Catalytic Hydrogenation of
Tolcapone

 Dissolution: Dissolve Tolcapone in a suitable solvent such as ethanol or methanol in a
reaction vessel.

o Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, typically 5-10% by
weight).

» Hydrogenation: Purge the reaction vessel with hydrogen gas and maintain a hydrogen
atmosphere (typically via a balloon or at a slightly positive pressure).

e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC) until the starting material is consumed.

o Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the
palladium catalyst.

 Purification: Concentrate the filtrate under reduced pressure. The crude product can be
purified by column chromatography on silica gel or by recrystallization from an appropriate
solvent system.

Analytical Methodology
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A validated analytical method is crucial for the quantification and purity assessment of

Desnitrotolcapone. High-Performance Liquid Chromatography (HPLC) with UV detection is a

commonly employed technique.

HPLC Method for Analysis

A stability-indicating HPLC method can be developed for the determination of

Desnitrotolcapone.[5]

Parameter Condition Rationale
Col C18 reversed-phase (e.g., 4.6 Provides good separation for
olumn
X 250 mm, 5 um) moderately polar compounds.
Isocratic or gradient elution
with a mixture of an aqueous The specific ratio or gradient
) buffer (e.g., phosphate buffer, profile should be optimized for
Mobile Phase . .
pH 3.0) and an organic ideal peak shape and
modifier (e.g., acetonitrile or resolution from impurities.
methanol).
) A standard flow rate for
Flow Rate 1.0 mL/min ]
analytical HPLC.
UV spectrophotometer at a ) i
] Desnitrotolcapone's aromatic
_ wavelength of maximum _
Detection system will have strong UV

absorbance (determined by
UV scan).

absorbance.

Injection Volume

10-20 pL

Standard injection volume for
analytical HPLC.

Column Temperature

25-30 °C

To ensure reproducible

retention times.

Method Validation

The analytical method should be validated according to ICH guidelines, including parameters

such as:
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o Specificity: The ability to assess the analyte unequivocally in the presence of other
components.

 Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte.

e Accuracy and Precision: The closeness of the test results to the true value and the degree of
scatter between a series of measurements, respectively.

o Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that
can be detected and quantified with acceptable precision and accuracy.

e Robustness: The capacity of the method to remain unaffected by small, deliberate variations
in method parameters.

Biological Context and Activity

Desnitrotolcapone is a metabolite of Tolcapone.[6] The metabolism of Tolcapone is complex,
with the reduction of the nitro group to an amine being a minor pathway.[7][8][9] This amine
derivative can then undergo further metabolic transformations.[7][8] While Tolcapone's primary
mechanism of action is the inhibition of COMT, the specific biological activity and
pharmacological profile of Desnitrotolcapone are not as extensively characterized.[1][6] Its
presence as a metabolite and potential impurity necessitates its study to fully understand the
safety and efficacy profile of Tolcapone.

Conclusion

Desnitrotolcapone is a chemically significant compound in the context of the pharmaceutical
agent Tolcapone. This guide has provided a comprehensive overview of its chemical structure,
physicochemical properties, and the methodologies for its synthesis and analysis. A thorough
understanding of these aspects is indispensable for researchers and professionals involved in
the development, manufacturing, and quality control of Tolcapone and related pharmaceutical
products.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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